2-(((3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-isopentylquinazolin-4(3H)-one

• IUPAC Name: 2-[[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-(3-methylbutyl)quinazolin-4-one
• InChI: InChI=1S/C22H21ClN4O2S/c1-14(2)10-11-27-21(28)17-8-3-4-9-18(17)24-22(27)30-13-19-25-20(26-29-19)15-6-5-7-16(23)12-15/h3-9,12,14H,10-11,13H2,1-2H3
• InChI Key: SDXPAUYCCXRWOT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H21ClN4O2S
• Molecular Weight: 440.9 g/mol

Description

2-(((3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-isopentylquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C22H21ClN4O2S and its molecular weight is 440.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

The synthesis of novel heterocyclic compounds, including derivatives that might be structurally similar to the compound , involves complex chemical reactions aimed at introducing functional groups that may influence biological activity. These synthesized compounds are characterized by techniques such as IR, NMR, and mass spectral studies. The focus of these studies often includes exploring the potential biological activities of the compounds, such as enzyme inhibition properties. For instance, compounds derived from similar starting materials have been evaluated for their lipase and α-glucosidase inhibition activities, showcasing the scientific interest in their potential therapeutic applications (Bekircan et al., 2015).

Thermo-Physical Characterization

Research into the thermo-physical properties of 1,3,4-oxadiazole derivatives provides insights into how structural modifications affect Gibbs energy, enthalpy, and entropy in various solvents. This type of study is crucial for understanding the solubility and stability of these compounds, which are essential parameters for their potential use in medicinal chemistry (Godhani et al., 2013).

Cytotoxic Evaluation

The evaluation of the cytotoxic effects of quinazolinone-1,3,4-oxadiazole conjugates against cancer cell lines is another area of interest. These studies aim to identify compounds with potent anticancer activities by testing them against various cancer cell lines and measuring their ability to inhibit cell growth. Such research contributes to the discovery of new anticancer agents (Hassanzadeh et al., 2019).

Antibacterial and Antimicrobial Evaluation

Investigations into the antibacterial and antimicrobial efficacy of synthesized compounds are pivotal for identifying new treatments for infections. By testing these compounds against a range of bacteria and fungi, researchers can determine their potential as new antibacterial or antimicrobial agents. For example, novel quinazolines bearing thiazole and 1,3,4-oxadiazole heterocycles have shown significant activity against both Gram-positive and Gram-negative bacteria, highlighting their potential in antibacterial therapy (Desai et al., 2021).